N-(2-chlorophenyl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetamide
• InChI: InChI=1S/C19H14ClN3OS/c20-15-8-4-5-9-16(15)21-18(24)10-14-12-25-19-22-17(11-23(14)19)13-6-2-1-3-7-13/h1-9,11-12H,10H2,(H,21,24)
• InChI Key: OANTXXKBDYKFQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C19H14ClN3OS
• Molecular Weight: 367.9 g/mol

Description

N-(2-chlorophenyl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetamide, also known as CPITa, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPITa belongs to the class of imidazo[2,1-b][1,3]thiazole derivatives and has been shown to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Antitumor Activity

A study by Yurttaş, Tay, and Demirayak (2015) synthesized a series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including structures similar to the target compound, to evaluate their antitumor activity. These derivatives were tested against various human tumor cell lines, demonstrating considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antituberculosis Activity

Ulusoy (2002) reported on the synthesis and antituberculosis activity of compounds including N2-cycloalkylidene-(6-phenyl/4-chlorophenylimidazo[2,1-b]thiazol-3-yl) acetic acid hydrazides. These compounds showed varying degrees of inhibition against Mycobacterium tuberculosis, highlighting the potential for the development of new antituberculosis agents (Ulusoy, 2002).

Photovoltaic Efficiency and Ligand-Protein Interactions

The work of Mary et al. (2020) focused on the synthesis and analysis of benzothiazolinone acetamide analogs for their potential application in dye-sensitized solar cells (DSSCs) and as ligands for protein interactions. The study found that these compounds show good light harvesting efficiency and free energy of electron injection, suggesting their usability in photovoltaic cells. Additionally, molecular docking studies with Cyclooxygenase 1 (COX1) indicated significant binding affinity, revealing the potential for therapeutic applications (Mary et al., 2020).

Corrosion Inhibition

Rouifi et al. (2020) synthesized heterocyclic benzimidazole derivatives to study their corrosion inhibition properties for carbon steel in hydrochloric acid solution. This research suggests the potential application of similar compounds in protecting metals against corrosion, which could be beneficial in industrial settings (Rouifi et al., 2020).